ethyl 3-{[(2-anilino-2-oxoethyl)thio]methyl}benzoate

• IUPAC Name: ethyl 3-[(2-anilino-2-oxoethyl)sulfanylmethyl]benzoate
• InChI: InChI=1S/C18H19NO3S/c1-2-22-18(21)15-8-6-7-14(11-15)12-23-13-17(20)19-16-9-4-3-5-10-16/h3-11H,2,12-13H2,1H3,(H,19,20)
• InChI Key: YYNHXZGANOQUSC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC(=C1)CSCC(=O)NC2=CC=CC=C2
• Molecular Formula: C18H19NO3S
• Molecular Weight: 329.4 g/mol

Description

Ethyl 3-{[(2-anilino-2-oxoethyl)thio]methyl}benzoate, also known as EOTB, is a compound that has gained attention in the scientific community due to its potential applications in research. EOTB is a thioester derivative of benzoic acid and has a molecular weight of 422.53 g/mol.

Mechanism of Action

The mechanism of action of ethyl 3-{[(2-anilino-2-oxoethyl)thio]methyl}benzoate is not fully understood, but it is believed to inhibit the activity of certain enzymes involved in cell growth and proliferation. This inhibition leads to a decrease in cancer cell growth and an increase in apoptosis.
Biochemical and Physiological Effects:
ethyl 3-{[(2-anilino-2-oxoethyl)thio]methyl}benzoate has been shown to have a low toxicity profile and does not exhibit any significant side effects. It has been found to be well-tolerated in animal studies. Additionally, ethyl 3-{[(2-anilino-2-oxoethyl)thio]methyl}benzoate has been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 3-{[(2-anilino-2-oxoethyl)thio]methyl}benzoate in lab experiments is its low toxicity profile, which makes it a safe compound to use in research. However, one limitation is that the synthesis of ethyl 3-{[(2-anilino-2-oxoethyl)thio]methyl}benzoate is a complex process that requires expertise in organic chemistry.

Future Directions

There are several future directions for research on ethyl 3-{[(2-anilino-2-oxoethyl)thio]methyl}benzoate. One area of interest is the development of ethyl 3-{[(2-anilino-2-oxoethyl)thio]methyl}benzoate as a potential anti-cancer drug. Additionally, further studies are needed to fully understand the mechanism of action and biochemical effects of ethyl 3-{[(2-anilino-2-oxoethyl)thio]methyl}benzoate. Finally, the synthesis of ethyl 3-{[(2-anilino-2-oxoethyl)thio]methyl}benzoate could be optimized to make it more accessible and cost-effective for use in research.
Conclusion:
In conclusion, ethyl 3-{[(2-anilino-2-oxoethyl)thio]methyl}benzoate is a compound that has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to have anti-cancer properties, low toxicity profile, and anti-inflammatory and antioxidant properties. Further research is needed to fully understand the mechanism of action and biochemical effects of ethyl 3-{[(2-anilino-2-oxoethyl)thio]methyl}benzoate, as well as to optimize its synthesis for use in research.

Synthesis Methods

The synthesis of ethyl 3-{[(2-anilino-2-oxoethyl)thio]methyl}benzoate involves the reaction of 2-anilino-2-oxoacetic acid with thioacetic acid followed by esterification with ethyl alcohol. The final product is obtained after purification through column chromatography.

Scientific Research Applications

Ethyl 3-{[(2-anilino-2-oxoethyl)thio]methyl}benzoate has been found to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells.